Cas no 1355088-50-4 ((S)-3-(4-fluorophenyl)-2-methylpropan-1-ol)

• Product Name: (S)-3-(4-fluorophenyl)-2-methylpropan-1-ol
• CAS No: 1355088-50-4
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 6039603
• PubChem ID: 97005465
• Update Time: 2025-06-11

(S)-3-(4-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-fluorophenyl)-2-methylpropan-1-ol
• Benzenepropanol, 4-fluoro-β-methyl-, (βS)-
• 1355088-50-4
• (2S)-3-(4-fluorophenyl)-2-methylpropan-1-ol
• EN300-6507214

• Inchi： 1S/C10H13FO/c1-10(2,12)7-8-3-5-9(11)6-4-8/h3-6,12H,7H2,1-2H3
• InChI Key： DWRIANGNJXQAAT-UHFFFAOYSA-N
• SMILES： C1(CC(C)(O)C)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 251.9±15.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (S)-3-(4-fluorophenyl)-2-methylpropan-1-ol

Comprehensive Overview of (S)-3-(4-fluorophenyl)-2-methylpropan-1-ol (CAS No. 1355088-50-4)

(S)-3-(4-fluorophenyl)-2-methylpropan-1-ol (CAS No. 1355088-50-4) is a chiral organic compound with significant applications in pharmaceutical and chemical research. The compound features a fluorophenyl group and a methylpropanol backbone, making it a versatile intermediate in synthetic chemistry. Its unique stereochemistry (S-configuration) and functional groups contribute to its relevance in drug discovery and material science. Researchers often explore its potential in asymmetric synthesis and bioactive molecule development, aligning with current trends in precision medicine and green chemistry.

The growing interest in fluorinated compounds like (S)-3-(4-fluorophenyl)-2-methylpropan-1-ol stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Searches for "fluorophenyl derivatives" and "chiral alcohol applications" have surged, reflecting the demand for innovative building blocks in API synthesis. This compound’s CAS No. 1355088-50-4 is frequently queried in databases such as Reaxys and SciFinder, underscoring its industrial and academic importance.

From a synthetic perspective, (S)-3-(4-fluorophenyl)-2-methylpropan-1-ol is synthesized via stereoselective reduction or enzymatic resolution, methods that align with sustainable chemistry goals. Its 4-fluorophenyl moiety is pivotal for modulating electronic properties in ligand design, a hot topic in catalysis research. Users often search for "how to synthesize chiral fluorinated alcohols" or "applications of (S)-3-arylpropanols," highlighting the need for detailed technical insights.

In pharmaceutical contexts, this compound’s methylpropanol structure is explored for CNS-active molecules, addressing trends in neurodegenerative disease research. Its lipophilicity and hydrogen-bonding capacity make it a candidate for blood-brain barrier penetration studies. Queries like "fluorophenyl compounds in drug delivery" or "chiral intermediates for antidepressants" resonate with these applications.

Quality control of CAS No. 1355088-50-4 involves advanced HPLC and NMR techniques, ensuring high enantiomeric purity (>99% ee) for critical research. The compound’s storage stability and solubility profiles are also frequently discussed, as they impact experimental reproducibility. Searches for "handling chiral alcohols" or "fluorophenyl compound stability" reflect these practical concerns.

In summary, (S)-3-(4-fluorophenyl)-2-methylpropan-1-ol (CAS No. 1355088-50-4) bridges multiple disciplines, from medicinal chemistry to catalysis. Its chirality, fluorine substitution, and alcohol functionality make it a focal point for innovation, answering the demand for sustainable and high-performance chemical solutions.